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Compound of Interest

Compound Name: DBCO-NHCO-PEG4-acid

Cat. No.: B606958 Get Quote

Introduction

DBCO-NHCO-PEG4-acid is a heterobifunctional linker designed for the precise modification of

peptides and other amine-containing biomolecules. It incorporates three key functional

elements: a Dibenzocyclooctyne (DBCO) group for copper-free click chemistry, a hydrophilic

polyethylene glycol (PEG4) spacer, and a terminal carboxylic acid for conjugation. This reagent

is an invaluable tool in bioconjugation, drug development, and materials science, enabling the

stable and efficient linkage of molecules under mild, biocompatible conditions.[1][2][3]

The core of its utility lies in the DBCO moiety, a strained alkyne that reacts with high specificity

and efficiency with azide-functionalized molecules through a Strain-Promoted Alkyne-Azide

Cycloaddition (SPAAC).[4][5] This reaction is bioorthogonal, meaning it can proceed within

complex biological systems without interfering with native biochemical processes.[1][5] The

absence of a cytotoxic copper(I) catalyst, required in traditional click chemistry, makes this

method ideal for applications involving live cells or sensitive biomolecules.[6]

Key Features and Advantages

Biocompatibility: The copper-free SPAAC reaction occurs rapidly at physiological pH and

temperature, preserving the structure and function of sensitive peptides.[3][6]

High Chemoselectivity: The DBCO group reacts exclusively with azides, ensuring precise

and targeted conjugation with minimal off-target reactions.[3][5]
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Enhanced Solubility and Reduced Immunogenicity: The hydrophilic PEG4 spacer improves

the water solubility of the DBCO moiety and the resulting conjugate, which can reduce

aggregation and minimize non-specific binding.[2][4][7]

Versatile Amine-Reactivity: The terminal carboxylic acid can be activated to react with

primary amines (e.g., the N-terminus or lysine side chains of a peptide), forming a stable

amide bond.[2][3] This provides a versatile handle for introducing the DBCO group onto a

wide range of biomolecules.[8]

Stable Linkage: The reaction between the activated acid and an amine forms a robust amide

bond, while the subsequent SPAAC reaction forms an irreversible triazole linkage, ensuring

the stability of the final conjugate.[2][5]

Applications

The unique properties of DBCO-NHCO-PEG4-acid make it suitable for a broad array of

applications in research and drug development:

Antibody-Drug Conjugates (ADCs): Peptides labeled with DBCO can be conjugated to azide-

modified antibodies to create targeted therapeutic agents.[9]

PROTAC Synthesis: The PEG linker is valuable in the synthesis of PROteolysis TArgeting

Chimeras (PROTACs), which are designed to induce the degradation of specific target

proteins.[2]

Molecular Imaging and Diagnostics: Peptides can be labeled with DBCO and subsequently

clicked to azide-containing imaging agents (e.g., fluorophores, radiolabels) for tracking and

diagnostic purposes.[5]

Drug Delivery and Targeting: DBCO-labeled peptides can be attached to azide-modified drug

delivery systems, such as nanoparticles or liposomes, to enhance targeting and efficacy.[10]

[11]

Surface Functionalization: Immobilization of peptides onto surfaces or hydrogels for

applications in biosensors and advanced materials.[5][9]

Experimental Protocols
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This section provides a detailed protocol for labeling an amine-containing peptide with DBCO-
NHCO-PEG4-acid. The process involves two main stages: (1) activation of the carboxylic acid

group on the DBCO linker and (2) conjugation to the peptide.

Diagram of the Chemical Labeling Pathway
Caption: Two-step reaction for peptide labeling.

Experimental Workflow Overview
Caption: Workflow for labeling peptides with DBCO-acid.

Materials and Reagents
Peptide with at least one primary amine group (N-terminus or Lysine side chain)

DBCO-NHCO-PEG4-acid

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC or EDAC)

N-Hydroxysuccinimide (NHS)

Anhydrous Dimethyl Sulfoxide (DMSO)

Reaction Buffer: Phosphate-buffered saline (PBS), HEPES, or bicarbonate buffer (pH 7.2-

8.0). Note: Avoid amine-containing buffers like Tris or glycine during the conjugation step.[12]

[13]

Quenching Buffer (optional): 1 M Tris-HCl, pH 8.0

Purification system: HPLC with a C18 column, desalting columns (e.g., Zeba™ Spin), or

dialysis cassettes.[14][15]

Protocol: Peptide Labeling
1. Reagent Preparation: a. Peptide Solution: Prepare a stock solution of your peptide at a

concentration of 1-10 mg/mL in the chosen reaction buffer. b. Linker/Activator Solution: Prepare

fresh stock solutions in anhydrous DMSO:
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DBCO-NHCO-PEG4-acid: 10-50 mM
EDC: 100-200 mM
NHS: 100-200 mM Note: NHS esters are moisture-sensitive. Always allow vials to come to
room temperature before opening and use anhydrous solvent.[12][13]

2. Activation of DBCO-NHCO-PEG4-acid: a. In a microcentrifuge tube, combine the DBCO-
NHCO-PEG4-acid, EDC, and NHS solutions. A common molar ratio is 1:1.2:1.2 (DBCO-

acid:EDC:NHS). b. Incubate the mixture for 15-30 minutes at room temperature to form the

reactive DBCO-NHCO-PEG4-NHS ester.

3. Conjugation to Peptide: a. Add the freshly activated DBCO-NHS ester solution to the peptide

solution. The molar excess of the DBCO linker relative to the peptide can be varied to control

the degree of labeling (see Table 1). A 10- to 20-fold molar excess is a common starting point.

[16] b. Incubate the reaction mixture. Typical conditions are 2 hours at room temperature or

overnight at 4°C with gentle shaking.[6][17] Reaction progress can be monitored by LC-MS.

4. Quenching the Reaction (Optional): a. To stop the reaction and quench any unreacted NHS

ester, add a quenching buffer (e.g., Tris-HCl) to a final concentration of 50-100 mM.[16] b.

Incubate for 15 minutes at room temperature.

5. Purification of the DBCO-Labeled Peptide: a. Remove unreacted DBCO linker and

byproducts using a suitable method based on the peptide's size and properties.

HPLC: Reverse-phase HPLC (RP-HPLC) is highly effective for purifying peptides and
resolving labeled from unlabeled species.[14][18]
Desalting Columns: For rapid buffer exchange and removal of small molecule impurities from
larger peptides (>2 kDa).[15]
Dialysis: Suitable for very large peptides or proteins.

6. Characterization and Storage: a. Confirm successful conjugation and purity using analytical

RP-HPLC and Mass Spectrometry (e.g., ESI-MS or MALDI-TOF) to verify the mass increase

corresponding to the addition of the DBCO-NHCO-PEG4 moiety (Mass increase = ~534.6 Da).

[17][18] b. The degree of labeling (DOL) can be estimated using UV-Vis spectroscopy by

measuring the absorbance at 280 nm (for the peptide) and ~309 nm (for the DBCO group).[17]

c. Store the purified, lyophilized DBCO-peptide at -20°C or -80°C, protected from light.
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The efficiency of peptide labeling depends on several factors, including concentration, pH, and

the molar ratio of reactants. The following table summarizes typical reaction parameters and

expected outcomes for peptide labeling.

Parameter Condition
Rationale & Expected
Outcome

Peptide Concentration 1-10 mg/mL

Higher concentrations can

improve reaction kinetics and

yield.[13]

Molar Excess of DBCO

Reagent
5x - 50x

A lower excess (5-10x) is used

to favor mono-labeling. A

higher excess (20-50x)

increases the probability of

labeling multiple available

amines.[16]

Reaction pH 7.2 - 8.0

Favors the reaction between

the NHS ester and the

unprotonated primary amines

on the peptide.[12]

Reaction Time 2-4 hours at RT

Sufficient for high conversion.

Longer times (overnight at

4°C) can also be used to

improve efficiency, especially

for less reactive amines.[6]

Purification Method RP-HPLC

Provides high purity,

separating labeled, unlabeled,

and multi-labeled species.[14]

Expected Yield 60% - 90%

Yields are highly dependent on

the peptide sequence, number

of available amines, and

purification efficiency.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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